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Compound of Interest

Compound Name: Btk-IN-34

Cat. No.: B12375865 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Btk-IN-34 is a selective inhibitor of Bruton's tyrosine kinase (BTK), a non-receptor tyrosine

kinase essential for B-cell receptor (BCR) signaling. Dysregulation of BTK signaling is

implicated in various B-cell malignancies and autoimmune diseases, making it a key

therapeutic target. These application notes provide detailed protocols for the preparation,

storage, and use of Btk-IN-34 stock solutions in Dimethyl Sulfoxide (DMSO) for in vitro

research applications.

Data Presentation

A summary of the key quantitative data for Btk-IN-34 is provided in the table below for easy

reference.
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Parameter Value Source/Comment

Molecular Weight 431.55 g/mol [1][2]

Recommended Solvent DMSO
High solubility for non-aqueous

stock solutions.

Recommended Stock

Concentration
10-20 mM

Based on typical solubility of

similar inhibitors.[3]

Typical Working Concentration 0.1 - 30 µM
Dependent on the cell type

and assay.

Storage of Powder -20°C For long-term stability.[4]

Storage of DMSO Stock

Solution

-20°C for short-term (≤ 1

month) or -80°C for long-term

(≤ 6 months)

Aliquot to avoid repeated

freeze-thaw cycles.[4][5]

DMSO concentration in final

assay
< 0.5%

To avoid solvent-induced

cytotoxicity.[4]

Experimental Protocols
1. Preparation of a 10 mM Btk-IN-34 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Btk-IN-34 in DMSO.

Adjust the calculations accordingly for different desired concentrations.

Materials:

Btk-IN-34 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the vial of Btk-IN-34 powder and the bottle of DMSO to reach

room temperature before opening to prevent condensation of moisture, as DMSO is

hygroscopic.

Weighing Btk-IN-34:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh a precise amount of Btk-IN-34 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.3155 mg of Btk-IN-34.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 431.55 g/mol = 4.3155 mg

Dissolving in DMSO:

Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

Btk-IN-34. To prepare a 10 mM solution with 4.3155 mg of the compound, add 1 mL of

DMSO.

Cap the tube tightly.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes until the Btk-IN-34 powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication

can be applied.[5]

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound over time, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.[4][5]

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to six months).[4] When stored properly, DMSO stock solutions of many small

molecules are stable. Studies have shown that many compounds in DMSO are stable for

extended periods, and multiple freeze-thaw cycles may not lead to significant degradation,

though it is best practice to avoid them.[6][7]

2. Preparation of Working Solutions from DMSO Stock

This protocol describes the serial dilution of the high-concentration DMSO stock solution to

prepare working solutions for cell-based assays.

Materials:

10 mM Btk-IN-34 in DMSO stock solution

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution:

Remove one aliquot of the 10 mM Btk-IN-34 stock solution from the -20°C or -80°C

freezer.

Allow it to thaw completely at room temperature.

Briefly centrifuge the tube to collect the solution at the bottom.
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Intermediate Dilutions (Optional but Recommended):

To avoid precipitation and to ensure accurate final concentrations, it is recommended to

perform an intermediate dilution of the DMSO stock in cell culture medium or assay buffer.

For example, to prepare a 1 mM intermediate solution from a 10 mM stock, dilute the

stock 1:10 in your assay buffer (e.g., 5 µL of 10 mM stock + 45 µL of buffer).

Final Working Solution:

Prepare the final working solution by diluting the stock or intermediate solution into the

final volume of cell culture medium.

For example, to treat cells with 10 µM Btk-IN-34, you can add 1 µL of a 10 mM stock

solution to 1 mL of cell culture medium (a 1:1000 dilution).

Important: Ensure the final concentration of DMSO in the cell culture medium is below

0.5% (preferably ≤ 0.1%) to prevent solvent-induced cytotoxicity.[4] Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.

Mixing and Application:

Mix the final working solution thoroughly by gentle pipetting or inverting before adding it to

your cell cultures or assay plates.

If any precipitation is observed upon dilution in aqueous media, vortexing or brief

sonication can help to redissolve the compound.[5]

Mandatory Visualizations
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Workflow for Btk-IN-34 Stock Solution Preparation
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Caption: Experimental workflow for preparing Btk-IN-34 stock solutions.
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Simplified Btk Signaling Pathway
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Caption: Simplified diagram of the Btk signaling pathway inhibited by Btk-IN-34.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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